Cas no 96846-73-0 (Pentanoic acid,1,1,5-trimethylheptyl ester)

• Product Name: Pentanoic acid,1,1,5-trimethylheptyl ester
• CAS No: 96846-73-0
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 807575
• PubChem ID: 3024705
• Update Time: 2025-04-19

Pentanoic acid,1,1,5-trimethylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,1,1,5-trimethylheptyl ester
• 1,1,5-trimethylheptyl valerate
• 2,6-dimethyloctan-2-yl pentanoate
• EINECS 306-308-4
• 96846-73-0
• NS00066520
• DTXSID90914283

• Inchi： 1S/C15H30O2/c1-6-8-11-14(16)17-15(4,5)12-9-10-13(3)7-2/h13H,6-12H2,1-5H3
• InChI Key： KAEMAFWFBDAUAP-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)C(C)(C)CCCC(C)CC

Computed Properties

• Exact Mass: 242.224580195g/mol
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų